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Fobisin 101 Quantitative Data

This table summarizes the key available data for Fobisin 101, which is crucial for verifying your materials

and initial setup [1].

Property Value / Description
CAS Number 1370281-06-3 [1]
Molecular C1sH11N3NasOsP [1]
Formula

Molecular Weight  461.209 g/mol [1]

Purity >98% (HPLC) [1]

Target 14-3-3 Protein [1]

Reported ICso (14- 9.3 pM (in binding to PRAS40) [1]
3-30)

Reported ICso (14- 16.4 puM (in binding to PRAS40) [1]

3-3y)
Primary Inhibits 14-3-3 protein-protein interactions; blocks binding to Raf-1 and PRASA40,
Biological Effect and disrupts 14-3-3 stimulation of exoenzyme S [1].
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TR-FRET Assay Protocol for 14-3-3/Bad Interaction

This detailed protocol is adapted from a peer-reviewed publication and can serve as a reference for

reproducing a key assay used to study 14-3-3 inhibitors like Fobisin 101 [2].
Prepare Recombinant
His-Tagged 14-3-3C

'

Synthesize & Label
Dy647-pS136-Bad Peptide

:

Prepare Assay Plate
(Add 14-3-3, Bad Peptide,
Anti-His-Eu Antibody)

:

Incubate in Dark
(~1 hour at RT)

TR-FRET Measurement
(Excitation: 340 nm
Emission: 615 nm & 665 nm)

:

Calculate FRET Ratio
(665 nm /615 nm)

Click to download full resolution via product page

Workflow Overview: The Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay

detects the interaction between 14-3-3 proteins and a phosphorylated client peptide (Bad) [2].

Detailed Materials & Methods [2]:
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¢ Proteins and Peptides:

o 14-3-3 Protein: Recombinant HexaHistidine (His)-tagged 14-3-3( protein is expressed in E. coli
and purified using a nickel-nitrilotriacetic acid (Ni2*-NTA) column.

o Bad Peptide: A 17-amino acid peptide derived from Bad, phosphorylated at serine 136
(pS136), is synthesized and labeled with the FRET acceptor dye Dy647. The sequence is:
Dy647-LSPFRGRSR(pS)APPNLWA.

o Control Peptides: Include non-phosphorylated Bad peptide (S136-Bad) and other
phosphorylated peptides (e.g., pS259-Raf-1) for specificity testing.

o Antibody: Europium (Eu) chelate-conjugated anti-HexaHis antibody (e.g., from PerkinElmer)
serves as the FRET donor.

e Assay Procedure:

o Reaction Setup: In a low-volume assay plate (e.g., 384-well or 1536-well format), combine:
= His-14-3-3( protein (typical final concentration ~10-50 nM)
= Dy647-pS136-Bad peptide (typical final concentration ~50-200 nM)
= Anti-His-Eu antibody (concentration optimized by titration, e.g., ~1-5 nM)
= Assay buffer (e.g., 10 mM HEPES, pH 7.4, 150 mM NacCl, 0.05% Tween-20, 0.5 mM
DTT).
o Incubation: Protect the plate from light and incubate for approximately 1 hour at room
temperature to allow complex formation.
o Detection: Measure time-resolved fluorescence using a compatible plate reader.
= Excitation: 340 nm
= Emission: 615 nm (Eu signal) and 665 nm (Dy647 signal via FRET).
o Data Analysis: Calculate the TR-FRET ratio as Emission at 665 nm /| Emission at 615 nm. A
high ratio indicates a strong 14-3-3/Bad interaction. Inhibition by Fobisin 101 will decrease the
665 nm signal, thus lowering the FRET ratio.

Troubleshooting Common Reproducibility Issues

Since literature specifically on Fobisin 101 issues is limited, here are general strategies for troubleshooting

protein-protein interaction assays.

¢ Verify Compound Integrity: Over time or with improper handling, the activity of small molecules can

degrade.
o Action: Check the purity of your Fobisin 101 stock via HPLC. Ensure it is stored as
recommended (often at -20°C in a dry, dark environment) and that stock solutions in DMSO are
fresh or properly aliquoted to avoid freeze-thaw cycles.
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e Control Experiments Are Crucial: Robust controls are essential to confirm that the observed signal
is specific.

o Action: Always include control wells without the protein (to detect peptide-antibody interaction)
and without the peptide (to assess background). Use the non-phosphorylated Bad peptide
(S136-Bad) to confirm that binding is phosphorylation-dependent [2].

e Optimize Reagent Concentrations: The performance of TR-FRET assays is highly sensitive to the
concentrations of each component.

o Action: Perform checkerboard titrations of the 14-3-3 protein, Dy647-Bad peptide, and anti-His-
Eu antibody to determine the optimal ratio that gives the highest signal-to-background (often
>20) and Z'-factor (>0.7) [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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PDF]. Available at: [https://www.smolecule.com/products/b11208457#fobisin-101-data-reproducibility-

issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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